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Compound of Interest

Compound Name: Amyl decanoate

Cat. No.: B1679548 Get Quote

This in-depth guide provides critical information on Amyl Decanoate (CAS No. 5933-87-9),

tailored for researchers, scientists, and professionals in drug development. Below, you will find

detailed data on its properties, safety protocols, and a workflow for safe handling.

Core Properties and Identification
Amyl decanoate, also known as pentyl decanoate, is an ester with a fruity, cognac-like aroma.

[1] It is found naturally in apples, brandy, and wine.[1]

Synonyms: Amyl caprate, Decanoic acid, pentyl ester, Pentyl decanoate[1][2][3] CAS Number:

5933-87-9[1][2][3][4][5] Molecular Formula: C₁₅H₃₀O₂[1][2][3][4] Molecular Weight: 242.40

g/mol [1][4][6]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety data for amyl
decanoate.

Table 1: Physicochemical Properties
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Property Value Source

Appearance
Colorless to almost colorless

clear liquid
[1][4]

Purity >93.0% (GC) [4]

Specific Gravity
0.85700 to 0.86200 @ 20.00

°C
[1]

Refractive Index
1.43000 to 1.43400 @ 20.00

°C
[1]

Flash Point > 100.00 °C (> 212.00 °F) TCC [1][6]

Vapor Pressure
0.002000 mmHg @ 25.00 °C

(est)
[1]

Water Solubility 0.1577 mg/L @ 25 °C (est) [1]

LogP (o/w) 6.553 (est) [1]

Table 2: Safety and Hazard Ratings
Hazard Rating
System

Health Hazard Fire Hazard Reactivity Source

NFPA 0 1 0 [3]

NFPA Ratings: 0

= Minimal

Hazard, 1 =

Slight Hazard

Experimental Protocols: Safety and Handling
Based on available safety data sheets, the following protocols are recommended for handling

amyl decanoate in a laboratory setting.

Personal Protective Equipment (PPE) Protocol
Eye Protection: Wear chemical safety goggles.
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Hand Protection: Handle with gloves. Inspect gloves prior to use and use proper glove

removal technique. Dispose of contaminated gloves after use.

Skin and Body Protection: Wear a lab coat. Complete protective clothing may be required for

large spills.

Respiratory Protection: Ensure good ventilation of the work station. If ventilation is

inadequate, a self-contained breathing apparatus may be necessary.

Spill Response Protocol
Immediate Action: Ventilate the spillage area.[3] Remove all sources of ignition. Evacuate

personnel to safe areas.

Containment: Prevent further leakage or spillage. Do not let the product enter drains.

Clean-up: For small spills, take up the liquid spill into absorbent material. For larger spills,

contain the spillage and then collect with an electrically protected vacuum cleaner or by wet-

brushing.

Disposal: Place the collected material in a suitable container for disposal at an authorized

site.

First-Aid Measures Protocol
Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3]

Skin Contact: Wash skin with plenty of water.[3]

Eye Contact: Rinse eyes with water as a precaution.[3]

Ingestion: If the person feels unwell, call a poison center or doctor.[3] Do not induce

vomiting.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of amyl decanoate
from receipt to disposal.
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Safe handling workflow for amyl decanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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